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Compound of Interest

Compound Name: (2R)-3-methoxypropane-1,2-diol

CAS No.: 86195-49-5

Cat. No.: B6237482

Get Quote

Executive Summary
(2R)-3-methoxypropane-1,2-diol is a bifunctional chiral ether-diol.[1] Unlike solid chiral

ligands (e.g., BINOL), (2R)-MPD is a liquid at room temperature (viscous), allowing it to

function as a bulk chiral solvent or a co-solvent.[1] Its primary utility in drug development lies in

NMR-based enantiomeric discrimination (eliminating the need for derivatization) and as a

reaction medium that stabilizes specific transition states via hydrogen bonding networks.[1]
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Property Value / Characteristic Relevance

IUPAC Name
(2R)-3-methoxypropane-1,2-

diol

Chiral purity critical for

application.[1]

CAS (Racemic) 623-39-2
Note: Ensure (R)-enantiomer

sourcing.[1]

Appearance Colorless, viscous liquid
Direct use as solvent without

melting.[1]

Boiling Point ~220 °C
High thermal stability for

heated reactions.[1]

Solubility
Miscible with water, alcohols,

polar organics

Versatile co-solvent

formulation.[1]

Chiral Center C2 (R-configuration)
Source of asymmetric

induction.[1]

H-Bonding
Donor (2 -OH), Acceptor (3 -

O-)

Forms rigid solvate complexes.

[1]

Mechanism of Action: Chiral Solvation
The efficacy of (2R)-MPD as a chiral solvent relies on the formation of transient diastereomeric

solvates.[1] Unlike achiral solvents, (2R)-MPD creates a "chiral pocket" around the solute via a

specific hydrogen-bonding network.[1]

Molecular Interaction Pathway
The vicinal diol moiety acts as a "pincer," engaging solutes (like amines, acids, or alcohols) in

bidentate H-bonding.[1] The methoxy tail provides steric bulk that locks the conformation,

differentiating between

and

enantiomers of the solute.[1]
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Figure 1: Mechanism of Chiral Recognition.[1] The solvent forms energetically distinct

complexes with analyte enantiomers, resulting in observable physical differences (NMR shifts).

[1]

Protocol A: Determination of Enantiomeric Excess
(ee) via NMR
Application: Rapid determination of ee for chiral amines, acids, or alcohols without

derivatization.[1] Advantage: (2R)-MPD is cheaper and easier to recover than traditional chiral

shift reagents (e.g., Europium salts).[1]

Materials
Solvent: (2R)-3-methoxypropane-1,2-diol (>98% ee).[1]

Co-solvent: CDCl₃ or C₆D₆ (deuterated benzene is preferred for aromatic analytes to

enhance π-stacking).[1]

Analyte: ~10 mg of the chiral sample (amine, acid, amino alcohol).[1]

Step-by-Step Methodology
Baseline Scan: Dissolve 5 mg of the analyte in 0.6 mL of pure deuterated co-solvent (e.g.,

CDCl₃).[1] Acquire a standard ¹H NMR spectrum.[1]

Solvent Doping (Titration Method):
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Add (2R)-MPD directly to the NMR tube in increments: 10 µL, 30 µL, and 50 µL.[1]

Note: (2R)-MPD is viscous; use a positive displacement pipette or weigh the addition.[1]

Equilibration: Shake the tube vigorously for 30 seconds to ensure miscibility. Allow to rest for

1 minute.

Acquisition: Acquire ¹H NMR spectra after each addition.

Analysis:

Focus on protons near the analyte's chiral center (e.g., methine -CH- or adjacent methyl -

CH₃).[1]

Look for splitting of singlet signals or doubling of multiplets.[1]

The diastereomeric solvates will cause the chemical shifts (

) of the

-analyte and

-analyte to diverge (

).[1]

Calculation:

Where

and

are the integrations of the split peaks.[1]

Self-Validating Check:

Validation: Run a known racemic mixture of the analyte first.[1] You must see a 1:1 split of

the diagnostic peaks.[1] If no split is observed, increase the concentration of (2R)-MPD or

switch the deuterated co-solvent to C₆D₆ to alter the solvation cone.[1]
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Protocol B: Asymmetric Solvent-Mediated Synthesis
Application: Using (2R)-MPD as a reaction medium to induce chirality in achiral substrates

(Solvent Chirality Transfer).[1] Target Reactions: Photochemical cyclizations, nucleophilic

additions to carbonyls.[1]

Rationale
In this protocol, (2R)-MPD serves as the bulk solvent.[1] Its hydrogen-bonding network biases

the transition state of the reacting molecule, favoring the formation of one enantiomer over the

other.[1]
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Figure 2: Workflow for Asymmetric Synthesis in Chiral Media.[1] Note the recycling step,

enhancing process sustainability.

Detailed Steps
Preparation: Dry (2R)-MPD over molecular sieves (3Å) for 24 hours. Water interferes with

the rigid H-bond network required for chirality transfer.[1]

Solubilization: Dissolve the achiral substrate (e.g., an unsymmetrical ketone or alkene) in

(2R)-MPD.[1]
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Tip: If the substrate is insoluble, use a minimal amount of THF as a co-solvent, but keep

(2R)-MPD >80% v/v.[1]

Reaction:

Cool the mixture to 0°C. Lower temperatures increase the rigidity of the solvent cage,

often enhancing enantioselectivity (

).[1]

Add the reagent (e.g., reducing agent like NaBH₄ or a photo-sensitizer).[1]

Work-up (Phase Separation):

(2R)-MPD is highly polar and water-soluble.[1]

Extract the product using a non-polar solvent (Hexane, Diethyl Ether, or Toluene).[1] The

(2R)-MPD will remain in the bottom phase.[1]

Green Chemistry Bonus: The (2R)-MPD phase can often be washed and reused.[1]

Purification: Evaporate the non-polar extract and analyze the product on a Chiral HPLC

column (e.g., Chiralcel OD-H).

References & Sourcing
Synthesis of the Solvent: If commercial (2R)-MPD is unavailable, it can be synthesized via the

regioselective ring-opening of (S)-Glycidol with methanol.[1]

Reaction: (S)-Glycidol + MeOH (excess) + acid cat.[1]

(2R)-3-methoxypropane-1,2-diol.[1]

Note: The nucleophilic attack occurs at the less substituted carbon (C3), preserving the

stereochemistry at C2.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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